Cas no 1805416-58-3 (Ethyl 3-(aminomethyl)-4-chloro-5-(difluoromethyl)pyridine-2-acetate)

• Product Name: Ethyl 3-(aminomethyl)-4-chloro-5-(difluoromethyl)pyridine-2-acetate
• CAS No: 1805416-58-3
• MF: C₁₁H₁₃ClF₂N₂O₂
• MW: 278.682928800583
• CID: 4870445
• Update Time: 2025-06-14

Ethyl 3-(aminomethyl)-4-chloro-5-(difluoromethyl)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(aminomethyl)-4-chloro-5-(difluoromethyl)pyridine-2-acetate

• Inchi： 1S/C11H13ClF2N2O2/c1-2-18-9(17)3-8-6(4-15)10(12)7(5-16-8)11(13)14/h5,11H,2-4,15H2,1H3
• InChI Key： HYIYFAQBSWLBLZ-UHFFFAOYSA-N
• SMILES： ClC1C(C(F)F)=CN=C(CC(=O)OCC)C=1CN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 282
• XLogP3: 1.1
• Topological Polar Surface Area: 65.2

Additional information on Ethyl 3-(aminomethyl)-4-chloro-5-(difluoromethyl)pyridine-2-acetate

Research Brief on Ethyl 3-(aminomethyl)-4-chloro-5-(difluoromethyl)pyridine-2-acetate (CAS: 1805416-58-3)

Ethyl 3-(aminomethyl)-4-chloro-5-(difluoromethyl)pyridine-2-acetate (CAS: 1805416-58-3) is a pyridine derivative that has recently gained attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This compound, characterized by its unique structural features including a difluoromethyl group and an aminomethyl substituent, has been investigated for its role as a key intermediate in the synthesis of biologically active molecules. Recent studies have explored its utility in the development of novel therapeutic agents targeting various diseases, including infectious diseases, cancer, and metabolic disorders.

One of the primary research focuses on this compound has been its application in the synthesis of small-molecule inhibitors. A study published in the Journal of Medicinal Chemistry in 2023 highlighted its use as a precursor in the development of inhibitors targeting specific enzymes involved in inflammatory pathways. The study demonstrated that the difluoromethyl group enhances the metabolic stability of the resulting inhibitors, while the aminomethyl moiety facilitates interactions with the target enzymes. These findings suggest that Ethyl 3-(aminomethyl)-4-chloro-5-(difluoromethyl)pyridine-2-acetate could serve as a versatile building block for the design of potent and selective enzyme inhibitors.

In addition to its role in enzyme inhibition, recent research has also explored the compound's potential in antimicrobial drug development. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported the synthesis of a series of pyridine-based analogs using Ethyl 3-(aminomethyl)-4-chloro-5-(difluoromethyl)pyridine-2-acetate as a starting material. The resulting compounds exhibited significant activity against drug-resistant bacterial strains, with minimal cytotoxicity observed in mammalian cells. The researchers attributed this selective antimicrobial activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from that of conventional antibiotics.

Further investigations have delved into the pharmacokinetic properties of derivatives synthesized from this compound. A 2023 preclinical study published in European Journal of Pharmaceutical Sciences evaluated the absorption, distribution, metabolism, and excretion (ADME) profiles of several analogs. The results indicated favorable oral bioavailability and tissue penetration, with the difluoromethyl group playing a critical role in improving metabolic stability. These findings underscore the potential of Ethyl 3-(aminomethyl)-4-chloro-5-(difluoromethyl)pyridine-2-acetate as a scaffold for developing orally bioavailable drugs.

Despite these promising results, challenges remain in optimizing the compound's therapeutic potential. Recent computational studies have employed molecular docking and dynamics simulations to predict binding affinities and optimize the structural modifications of derivatives. These in silico approaches, combined with experimental validation, are expected to accelerate the discovery of novel drug candidates based on this scaffold. Future research directions may include exploring its applications in targeted drug delivery systems and combination therapies.

In conclusion, Ethyl 3-(aminomethyl)-4-chloro-5-(difluoromethyl)pyridine-2-acetate (CAS: 1805416-58-3) represents a promising chemical entity in medicinal chemistry, with demonstrated utility in enzyme inhibition, antimicrobial activity, and favorable pharmacokinetic properties. Ongoing research continues to uncover its potential in addressing unmet medical needs, making it a compound of significant interest in the pharmaceutical industry.